Cas no 1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid)
1019111-23-9 structure
Product Name:[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
CAS No:1019111-23-9
MF:C12H13N3O3
MW:247.249922513962
CID:4676260
Update Time:2023-08-14
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
- 2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
- BB 0260484
- 2-(dimethyl-1,2,4-triazol-4-yl)phenoxyacetic acid
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- Inchi: 1S/C12H13N3O3/c1-8-13-14-9(2)15(8)10-5-3-4-6-11(10)18-7-12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
- InChI Key: WJEXRMNIYGGDDG-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC=CC=1N1C(C)=NN=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Topological Polar Surface Area: 77.2
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Security Information
- Storage Condition:Sealed in dry,2-8°C
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A927474-1g |
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid |
1019111-23-9 | 95+% | 1g |
$294.0 | 2024-04-26 | |
| Chemenu | CM484296-1g |
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid |
1019111-23-9 | 95% | 1g |
$291 | 2023-01-05 |
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1019111-23-9)[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
Order Number:A910223
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:37
Price ($):265.0
Email:sales@amadischem.com
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid) Related Products
- 141079-02-9(4H-1,2,4-Triazole,3-(4-fluorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-)
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- 141079-05-2(Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1019111-23-9)[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
Purity:99%
Quantity:1g
Price ($):265.0